Cas no 13484-60-1 (9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)-)

9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)- structure
13484-60-1 structure
Product Name:9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)-
CAS No:13484-60-1
MF:C10H13N4O7P
MW:332.206582784653
CID:181849
PubChem ID:350833
Update Time:2025-04-19

9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,9-(5-O-phosphono-b-D-ribofuranosyl)-
    • (3,4-dihydroxy-5-purin-9-yloxolan-2-yl)methyl dihydrogen phosphate
    • 5'-PUMP SODIUM SALT
    • PURINE RIBOSIDE- 5'- O- MONOPHOSPHATE ( 5'-PUMP )
    • Adenosin-monophosphat
    • Nebularin-5'-phosphat
    • nebularine 5'-phosphate
    • Purinribosid-5'-phosphat
    • PURINE RIBOSIDE-5'-O-MONOPHOSPHATE SODIUM SALT
    • purineriboside-5’-o-monophosphate(5’-pump),sodiumsalt
    • NSC-516028
    • SCHEMBL12727820
    • 13484-60-1
    • DTXSID40325704
    • NSC516028
    • SCHEMBL20277377
    • Inchi: 1S/C10H13N4O7P/c15-7-6(2-20-22(17,18)19)21-10(8(7)16)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15-16H,2H2,(H2,17,18,19)
    • InChI Key: MCWDCZIDTUQRHK-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCC1C(C(C(N2C=NC3C=NC=NC2=3)O1)O)O

Computed Properties

  • Exact Mass: 376.01600
  • Monoisotopic Mass: 332.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _3.2
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • Density: 2.17
  • Boiling Point: 720.9 °C at 760 mmHg
  • Flash Point: 389.8 °C
  • Refractive Index: 1.844
  • PSA: 175.52000
  • LogP: -0.56880
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